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Compound of Interest

Compound Name: PROTRIPTYLINE-D3

CAS No.: 136765-50-9

Cat. No.: B588566

Get Quote

Technical Whitepaper: Operational Safety and Analytical Handling of Protriptyline-D3

Compound Identity & Physicochemical Profile
Protriptyline-D3 is the stable isotope-labeled analog of Protriptyline, a secondary amine

tricyclic antidepressant (TCA).[1] In bioanalytical workflows, it serves as the critical Internal

Standard (ISTD) for the quantification of Protriptyline in biological matrices (plasma, urine,

tissue) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Its utility relies on the principle of Isotope Dilution: chemically, it behaves nearly identically to

the analyte during extraction and ionization, correcting for matrix effects, recovery losses, and

ion suppression. However, its mass shift (typically +3 Da) allows for spectral differentiation.

Table 1: Physicochemical Specifications
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Property Data Notes

Chemical Name Protriptyline-D3 Hydrochloride
N-methyl-d3 variant is most

common.

CAS Number 1435934-21-6 (Generic)
Note: CAS varies by specific

isotope position/vendor.

Molecular Formula
Hydrochloride salt is the

standard stable form.

Molecular Weight ~302.86 g/mol
Shifts from parent MW

(~299.84) by +3.02 Da.

Solubility Methanol, DMSO, Water
Free base is lipophilic; HCl salt

is water-soluble.

Appearance White to off-white solid Hygroscopic powder.

pKa ~10.5 (Amine)
Requires high pH for LLE

extraction into organic solvent.

Hazard Identification & Toxicology (SDS Synthesis)
Scientific Context: While Protriptyline-D3 is used in micro-quantities, it possesses the potent

toxicological profile of the parent TCA class. It acts as a norepinephrine reuptake inhibitor with

significant anticholinergic and sedative properties.[2]

GHS Classification[3]
Acute Toxicity (Oral): Category 3 (Toxic if swallowed).[3]

Acute Toxicity (Dermal/Inhalation): Category 4.[3]

Eye/Skin Irritation: Category 2A/2.[3]

Specific Target Organ Toxicity (STOT): CNS, Cardiac system.

Key Hazards
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Cardiotoxicity: TCAs block sodium channels; accidental ingestion or high exposure can

cause QRS prolongation and arrhythmias.

Anticholinergic Crisis: Dry mouth, dilated pupils, hyperthermia, and confusion.

Isotope Cost Hazard: While not a biological hazard, the high cost of deuterium enrichment

necessitates "financial safety" protocols to prevent degradation.

Strategic Handling & Storage Protocols
Core Directive: Deuterated standards are chemically stable but isotopically expensive. The

primary risk is Hygroscopicity (absorbing water changes the effective concentration) and

Photolysis (degradation by light).
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Figure 1: The "Chain of Integrity" ensures the deuterated standard is not compromised by

moisture (H2O) which can alter weight-based concentration calculations.

Protocol 1: Stock Solution Preparation
Equilibration: Remove the amber vial from the freezer (-20°C). Do not open until it reaches

room temperature (approx. 30 mins).

Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the

hygroscopic salt, altering the precise mass.

Weighing: Use an analytical balance (0.01 mg precision). Use an anti-static gun if available,

as TCA salts are prone to static charge.

Solvent: Dissolve in LC-MS Grade Methanol. Avoid water for the primary stock to prevent

hydrolysis over long-term storage.
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Concentration: Target 1.0 mg/mL (free base equivalent).

Calculation:

Storage: Aliquot into amber glass vials with PTFE-lined caps. Store at -20°C (stable for 12

months) or -80°C (stable for 24+ months).

Analytical Application: LC-MS/MS Methodology
Core Directive: The Protriptyline-D3 ISTD must be introduced before any sample manipulation

(extraction) to validate the recovery of the analyte.

Workflow Visualization: LC-MS/MS Integration
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Figure 2: Integration of Protriptyline-D3. Spiking prior to extraction corrects for recovery losses

and matrix effects.

Protocol 2: Extraction & Instrument Parameters
A. Sample Preparation (Liquid-Liquid Extraction - LLE)

Aliquot: 200 µL Plasma.
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ISTD Spike: Add 20 µL of Protriptyline-D3 working solution (e.g., 100 ng/mL in water).

Vortex.

Basify: Add 100 µL 0.1 M NaOH (pH > 10).

Causality: Protriptyline is a base (pKa ~10.5). High pH suppresses ionization, making it

neutral and extractable into organic solvents.

Extract: Add 1 mL Hexane:Isoamyl Alcohol (98:2). Shake 10 min. Centrifuge.

Reconstitute: Evaporate organic layer; reconstitute in Mobile Phase.

B. LC-MS/MS Conditions (Typical)

Parameter Setting Rationale

Column
C18 or Phenyl-Hexyl (2.1 x

50mm, 1.7µm)

Phenyl phases offer superior

selectivity for tricyclic rings.

Mobile Phase A 0.1% Formic Acid in Water

Acidic pH ensures protonation

(

) for ESI+.

Mobile Phase B
0.1% Formic Acid in

Acetonitrile
Organic modifier for elution.

Ionization ESI Positive Mode
Secondary amines ionize

readily in positive mode.

MRM (Analyte)
264.2

191.1

Parent

Tropylium ion fragment.

MRM (ISTD)
267.2

191.1

D3 Parent

Fragment (Note: If D3 is on the

methyl, fragment mass may

vary. Confirm experimentally).
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Emergency Response & Waste Management
First Aid Measures

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Warning: Rescuers

should wear respiratory protection to avoid inhaling dust.

Skin Contact: Wash with soap and water for 15 minutes. Remove contaminated clothing.[3]

[4]

Ingestion:IMMEDIATE MEDICAL ATTENTION. Do not induce vomiting unless instructed by

poison control. Transport to ER for cardiac monitoring (ECG).

Waste Disposal
Chemical Waste: Dispose of as hazardous pharmaceutical waste (RCRA guidelines in US).

Do not flush down drains.

Contaminated Packaging: Vials containing residual D3 must be treated as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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